![molecular formula C10H10ClN3S B1396460 [2-(Pyrimidin-2-ylthio)phenyl]amine hydrochloride CAS No. 1158552-64-7](/img/structure/B1396460.png)
[2-(Pyrimidin-2-ylthio)phenyl]amine hydrochloride
Overview
Description
“[2-(Pyrimidin-2-ylthio)phenyl]amine hydrochloride” is a chemical compound with a molecular weight of 239.73 g/mol. It’s a pyrimidine derivative, a class of compounds known for their wide range of pharmacological activities .
Synthesis Analysis
The synthesis of pyrimidine derivatives often involves complex chemical reactions. For instance, a study reported the synthesis of novel 2-(pyridin-2-yl) pyrimidine derivatives, which were evaluated for their biological activities . Another study discussed the synthesis of substituted pyridines with diverse functional groups via the remodeling of (Aza)indole/Benzofuran skeletons .Chemical Reactions Analysis
Pyrimidine compounds are known to undergo various chemical reactions. For instance, an oxidative annulation involving anilines, aryl ketones, and DMSO as a methine (=CH−) equivalent promoted by K2S2O8 provides 4-arylquinolines .Scientific Research Applications
Synthesis and Pharmacological Screening
A study by Kumar, Drabu, & Shalini (2017) in the Arabian Journal of Chemistry explored the synthesis of 4,6-substituted di-(phenyl) pyrimidin-2-amines. These compounds, including derivatives of pyrimidin-2-amine, were synthesized and screened for anti-inflammatory activity. Notably, specific compounds demonstrated significant reduction in edema volume, suggesting potential pharmacological applications (Kumar, Drabu, & Shalini, 2017).
Antifungal Effects
Jafar et al. (2017) in the Journal of Young Pharmacists synthesized various pyrimidin-2-amine derivatives, including 4-methoxy-N, N-dimethyl-6-(phenylthio) pyrimidin-2-amine, and investigated their antifungal properties. The study highlighted the efficacy of these compounds against fungi like Aspergillus terreus and Aspergillus niger, demonstrating the potential of these derivatives as antifungal agents (Jafar et al., 2017).
Antibacterial and Antifungal Activities
Mallikarjunaswamy, Bhadregowda, & Mallesha (2013) synthesized pyrimidine salts, including compounds similar to [2-(Pyrimidin-2-ylthio)phenyl]amine, and evaluated their antibacterial and antifungal activities. The study, published in the Journal of Chemistry, showed that some compounds exhibited good inhibition towards microbes, underscoring their potential use in antimicrobial treatments (Mallikarjunaswamy, Bhadregowda, & Mallesha, 2013).
Role in Antitumor Drug Synthesis
Gan et al. (2021) reported the synthesis of phenyl (6-(2-fluoro-4-nitrophenoxy)pyrimidin-4-yl)carbamate, an intermediate in the production of various antitumor drugs. This highlights the role of pyrimidin-2-amine derivatives in the development of small molecular inhibitors for cancer treatment, as published in their 2021 study (Gan et al., 2021).
Antiangiogenic Properties
A 2021 study by Jafar & Hussein in the Journal of Contemporary Medical Sciences explored synthetic compounds derived from 4-chloro-6-methoxy-N,N-dimethyl pyrimidin-2-amine, similar in structure to [2-(Pyrimidin-2-ylthio)phenyl]amine, for their antiangiogenic effects. The compounds showed promising results in binding energy studies, indicating potential as antiangiogenic agents (Jafar & Hussein, 2021).
Mechanism of Action
Target of Action
The primary targets of [2-(Pyrimidin-2-ylthio)phenyl]amine hydrochloride are certain vital inflammatory mediators . These include prostaglandin E2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, leukotrienes, and some interleukins . These targets play a crucial role in the body’s inflammatory response, which is a defense mechanism against disease or infection .
Mode of Action
[2-(Pyrimidin-2-ylthio)phenyl]amine hydrochloride interacts with its targets by inhibiting their expression and activities . This interaction results in a reduction of the inflammatory response . Experimental data suggest that pyrimidine analogs, such as [2-(Pyrimidin-2-ylthio)phenyl]amine hydrochloride, inhibit the biosynthesis of prostaglandin E2 to varying extents .
Biochemical Pathways
The compound affects the biochemical pathways associated with the production of inflammatory mediators . By inhibiting these pathways, [2-(Pyrimidin-2-ylthio)phenyl]amine hydrochloride can reduce inflammation and its downstream effects .
Result of Action
The molecular and cellular effects of [2-(Pyrimidin-2-ylthio)phenyl]amine hydrochloride’s action are primarily anti-inflammatory . By inhibiting the expression and activities of key inflammatory mediators, the compound can effectively reduce inflammation .
properties
IUPAC Name |
2-pyrimidin-2-ylsulfanylaniline;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9N3S.ClH/c11-8-4-1-2-5-9(8)14-10-12-6-3-7-13-10;/h1-7H,11H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMTVFLBUUCKVBB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)N)SC2=NC=CC=N2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10ClN3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.73 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[2-(Pyrimidin-2-ylthio)phenyl]amine hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.